Cas no 25681-48-5 (Thiocyanic acid, nonyl ester)

• Product Name: Thiocyanic acid, nonyl ester
• CAS No: 25681-48-5
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 1427057
• PubChem ID: 15103094
• Update Time: 2025-04-20

Thiocyanic acid, nonyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, nonyl ester
• 25681-48-5
• 1-nonyl thiocyanate
• SCHEMBL4958752

• Inchi： 1S/C10H19NS/c1-2-3-4-5-6-7-8-9-12-10-11/h2-9H2,1H3
• InChI Key： OLKYACJKIWRGPG-UHFFFAOYSA-N
• SMILES： S(C#N)CCCCCCCCC

Computed Properties

• Exact Mass: 185.12397
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79